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Compound of Interest

Compound Name: 2-Bromopropane

Cat. No.: B125204

Essential Safety and Handling Guide for 2-
Bromopropane

This guide provides critical safety, handling, and disposal information for the use of 2-
Bromopropane in laboratory settings. Adherence to these protocols is essential for mitigating
the significant health risks associated with this chemical. 2-Bromopropane is a hazardous
substance that poses reproductive, neurological, and potential carcinogenic threats, alongside
being a serious fire hazard.

Hazard Profile

2-Bromopropane presents a range of health and physical hazards that necessitate stringent
control measures. It is crucial for all personnel to be fully aware of these risks before handling
the substance.
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Hazard Type

Description

Acute Health Effects

Contact can lead to skin and eye irritation.[1]
Inhalation may irritate the nose, throat, and
lungs, causing coughing and shortness of
breath.[1] It can also affect the central nervous
system, leading to dizziness, headache, and

stupor.[2]

Chronic Health Effects

Long-term exposure is linked to severe
reproductive harm, including decreased fertility
in both men and women by damaging the testes
and ovaries.[1][2] It may also cause damage to
the nervous system and liver.[1] The
International Agency for Research on Cancer
(IARC) classifies 2-Bromopropane as "probably

carcinogenic to humans” (Group 2A).

Physical Hazards

2-Bromopropane is a highly flammable liquid
and vapor.[3][4] Its vapors can form explosive
mixtures with air and may travel to an ignition

source and flash back.[5]

Personal Protective Equipment (PPE)

The selection and proper use of appropriate PPE is the most critical line of defense against

exposure. The following equipment is mandatory when handling 2-Bromopropane.
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Protection Type

Specification

Rationale

Respiratory Protection

All handling must occur in a
certified chemical fume hood.
[5] If a fume hood is
unavailable or ventilation is
insufficient, a NIOSH-approved
respirator with an organic

vapor cartridge is required.[6]

To prevent inhalation of
hazardous vapors, which can
cause respiratory irritation and

systemic toxicity.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[7]
Double gloving is
recommended. Gloves must
be inspected before use and
removed properly to avoid skin

contact.

To prevent skin absorption,
which can lead to irritation and
contribute to systemic health
effects.[1]

Eye and Face Protection

Chemical safety goggles and a

face shield must be worn.[6][7]

To protect against splashes
and vapors that can cause

severe eye irritation.[1]

Skin and Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing,

and closed-toe shoes. For
larger quantities or tasks with a
high splash potential,
chemical-resistant coveralls

and an apron are advised.[4]

[7]

To minimize skin exposure and
protect from splashes of the

flammable and toxic liquid.[1]

[3]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling ensures that safety is maintained at every stage of the
experimental process.

Preparation and Pre-Handling
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Review Safety Data Sheet (SDS): Always consult the most recent SDS for 2-Bromopropane
before beginning work.

Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly and the
airflow is adequate.

Assemble Equipment: Place all necessary apparatus, including sealed containers for the
chemical, within the fume hood to minimize movement in and out of the containment area.

Don PPE: Put on all required personal protective equipment as specified in the table above
before approaching the handling area.

Safe Handling Procedure

Grounding: Use properly grounded and bonded equipment and containers to prevent the
buildup of static electricity, which can ignite flammable vapors.[5][8] Use explosion-proof
equipment.[3][5]

Dispensing and Weighing: Conduct all transfers, dispensing, and weighing of 2-
Bromopropane inside the fume hood. Keep containers tightly closed when not in use.[3][9]

Avoid Ignition Sources: Keep the chemical away from all sources of ignition, including heat,
sparks, open flames, and hot surfaces.[3][5][9]

Maintain Awareness: Be mindful of the chemical's hazards throughout the process. Do not
eat, drink, or smoke in the laboratory.[9]

Post-Handling and Decontamination

Decontaminate Surfaces: After completing the work, thoroughly decontaminate all surfaces
and equipment that may have come into contact with 2-Bromopropane using a suitable
cleaning agent.

Doff PPE: Remove PPE in the correct order to prevent cross-contamination, removing gloves
last.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water
immediately after handling the chemical and removing PPE.[8][9]
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Disposal Plan

2-Bromopropane and any materials contaminated with it must be treated as hazardous waste.

Waste Collection

e Segregation: Collect all 2-Bromopropane waste, including unused product and
contaminated materials (e.g., gloves, absorbent pads, pipette tips), in a designated,
compatible hazardous waste container.[9]

» Container Integrity: Use containers that are in good condition, compatible with the chemical,
and can be tightly sealed. Do not mix 2-Bromopropane waste with other waste streams.[9]

Labeling and Temporary Storage

o Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable Liquid,"
"Toxic," and "2-Bromopropane."”

o Storage: Store the sealed waste container in a cool, well-ventilated, and designated satellite
accumulation area away from ignition sources and incompatible materials.[3][9]

Final Disposal

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
and certified environmental disposal company.[9]

o Regulatory Compliance: Ensure all disposal activities comply with local, regional, and
national environmental regulations.[4][8] Burning in a chemical incinerator equipped with an
afterburner and scrubber is a potential disposal method, subject to regulations.[8]

Emergency Procedures
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Emergency Situation

Response Protocol

Spill

Evacuate non-essential personnel from the
area.[5][9] Remove all ignition sources.[5][9]
Wearing full PPE, contain the spill using a non-
combustible absorbent material like sand or
vermiculite.[3][9] Collect the absorbed material
into a sealed container for hazardous waste

disposal.[5] Do not allow the spill to enter drains.

[3]1°]

Skin Contact

Immediately remove all contaminated clothing.
[9] Wash the affected skin area with soap and
plenty of water for at least 15 minutes.[7] Seek

medical attention.

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids.[6] Seek immediate medical

attention.

Inhalation

Move the affected person to fresh air
immediately.[9] If breathing is difficult or has
stopped, provide artificial respiration and seek

immediate medical attention.[1][9]

Fire

Use carbon dioxide, dry chemical powder, or
alcohol-resistant foam to extinguish.[4] Water
spray can be used to cool unopened containers,
but a water jet may be ineffective on the fire
itself.[4][9] Firefighters must wear full protective
gear and a self-contained breathing apparatus
(SCBA).[7][9]

Quantitative Data for 2-Bromopropane
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Property Value
CAS Number 75-26-3
Molecular Formula CsH7Br

Molecular Weight 123 g/mol [4]
Boiling Point 59-60 °C[2]
Melting Point -89.0 °C[2]

Flash Point 22 °C (71.6 °F)[2]

Vapor Pressure

216 mm Hg at 25 °C[7][10]

Vapor Density

4.27 (Air = 1)[2][7]

Occupational Exposure

Amenorrhea and other
reproductive/hematopoietic effects have been
observed in workers exposed to concentrations
above 10 ppm.[10][11]

Workflow for Safe Handling of 2-Bromopropane

© 2025 BenchChem. All rights reserved.

7/10 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-2BROMOPROPANE-CASNO-75-26-02315-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropane
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13205
https://haz-map.com/Agents/3078
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropane
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13205
https://haz-map.com/Agents/3078
https://www.semanticscholar.org/paper/Occupational-health-survey-on-workers-exposed-to-at-Ichihara-Ding/74607f8cdc886b098325e1a4b980ce71b2418110
https://www.benchchem.com/product/b125204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

1. Prepar;‘E'on Phase

Review SDS

Y

Verify Fume Hood
& Safety Equipment

\

Don Full PPE
N — [

(2. Handling Phase (in Fume Hood)\

Ground Equipment

Y

Transfer & Use
2-Bromopropane

\

Securely Close
All Containers

3. Cleanup & Disposal Phase

Decontaminate
Work Area & Equipment

Y

Collect Waste in
Labeled Container

Y

Store Waste for
Professional Disposal

Y

H

Emergency?

Doff PPE Correctly (Spill/Exposure)

\4

Wash Hands

Follow Emergency
Procedures

Seek medical attention
Report incident

&

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromopropane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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